Cas no 88051-38-1 (1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6,7-dimethyl-)

• Product Name: 1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6,7-dimethyl-
• CAS No: 88051-38-1
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 647160
• PubChem ID: 10846560
• Update Time: 2025-04-19

1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2,3-dihydro-5,8-dihydroxy-6,7-dimethyl-
• 5,8-dihydroxy-6,7-dimethyl-2,3-dihydronaphthalene-1,4-dione
• DTXSID10445741
• 88051-38-1

• Inchi： 1S/C12H12O4/c1-5-6(2)12(16)10-8(14)4-3-7(13)9(10)11(5)15/h15-16H,3-4H2,1-2H3
• InChI Key： HWLYVBGVEQSQAS-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(C)=C(C2C(CCC(C=21)=O)=O)O

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones